Cas no 866016-82-2 (6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one)

• Product Name: 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one
• CAS No: 866016-82-2
• MF: C₂₇H₂₅NO₄
• MW: 427.4917075634
• CID: 6569337
• Update Time: 2025-06-09

6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 6-ethoxy-1-[(3-methoxyphenyl)methyl]-3-(4-methylbenzoyl)-

• Inchi： 1S/C27H25NO4/c1-4-32-22-12-13-25-23(15-22)27(30)24(26(29)20-10-8-18(2)9-11-20)17-28(25)16-19-6-5-7-21(14-19)31-3/h5-15,17H,4,16H2,1-3H3
• InChI Key： RZQWYNWABKVWCY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 612.9±55.0 °C(Predicted)
• pka: 1.44±0.70(Predicted)

Additional information on 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

Introduction to 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 866016-82-2) and Its Emerging Applications in Chemical Biology

The compound 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one, identified by its CAS number 866016-82-2, represents a fascinating molecule in the realm of chemical biology. This heterocyclic derivative, featuring a quinolinone core, has garnered significant attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including ethoxy, methoxyphenyl, and methylbenzoyl substituents, endows it with unique chemical properties that make it a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of quinolinone derivatives in developing novel therapeutic agents. Quinolinones are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one may contribute to its selective interaction with biological targets, making it an attractive scaffold for medicinal chemistry.

One of the most compelling aspects of this compound is its potential to modulate key cellular pathways. For instance, studies have shown that quinolinone derivatives can interfere with enzyme activity by binding to their active sites or by altering protein-protein interactions. The ethoxy and methoxyphenyl groups in this molecule may enhance its solubility and bioavailability, while the methylbenzoyl moiety could contribute to its binding affinity for specific receptors or enzymes.

In the context of current research, there is growing interest in developing small molecules that can selectively inhibit aberrant signaling pathways associated with diseases such as cancer. The quinolinone scaffold has been extensively studied for its ability to disrupt oncogenic signaling networks. For example, certain quinolinones have demonstrated efficacy in inhibiting kinases that are overexpressed in tumor cells. The structural features of 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one suggest that it may exhibit similar properties, making it a valuable tool for preclinical investigations.

Furthermore, the compound's potential as a lead compound for drug development is supported by computational modeling studies. Molecular docking simulations have shown that it can interact with various biological targets with high affinity. These simulations predict that the 6-ethoxy group may form hydrogen bonds with polar residues in the binding pocket, while the aromatic rings could stack with hydrophobic regions. Such interactions could stabilize the compound's binding and enhance its pharmacological activity.

Experimental validation of these predictions is crucial for advancing the compound's development. In vitro assays have been designed to assess its activity against relevant biological targets. Initial results indicate that 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one exhibits promising inhibitory effects on certain enzymes implicated in disease pathogenesis. These findings warrant further exploration of its mechanism of action and potential therapeutic applications.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multistep organic reactions are required to introduce the various functional groups in the correct positions. Advances in synthetic methodology have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve key transformations efficiently.

As research progresses, the applications of 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one are likely to expand beyond traditional therapeutic areas. Its unique chemical properties make it a versatile scaffold for designing molecules with novel functionalities. For instance, modifications to its structure could enhance its ability to cross cell membranes or improve its metabolic stability.

The compound's potential also extends to diagnostic applications. Quinolinone derivatives have been used as probes for imaging biological processes in living cells. The ability of 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one to interact with specific targets could be exploited for developing new imaging agents that provide insights into disease mechanisms at the molecular level.

In conclusion,6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 866016-82) is a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups and promising biological activities make it a valuable candidate for further investigation. As research continues，this compound is expected to contribute to advancements in understanding disease pathogenesis and developing novel therapeutic strategies.